Cas no 850568-34-2 (3-(Piperidine-1-carbonyl)phenylboronic acid)

• Product Name: 3-(Piperidine-1-carbonyl)phenylboronic acid
• CAS No: 850568-34-2
• MF: C₁₂H₁₆BNO₃
• MW: 233.071343421936
• MDL: MFCD04115686
• CID: 720630
• PubChem ID: 24901767
• Update Time: 2025-11-02

3-(Piperidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidine-1-carbonyl)phenylboronic acid
• 3-(1-Piperidinylcarbonyl)benzeneboronic acid
• [3-(piperidine-1-carbonyl)phenyl]boronic acid
• B-[3-(1-piperidinylcarbonyl)phenyl]Boronic acid
• Boronic acid,B-[3-(1-piperidinylcarbonyl)phenyl]-
• 3-(Piperidine-1-carbonyl)benzeneboronic acid
• (3-(Piperidine-1-carbonyl)phenyl)boronic acid
• N-Piperidinyl 3-boronobenzamide
• XFTARKGZGNWJJT-UHFFFAOYSA-N
• 1-(3-BORONOBENZOYL)PIPERIDINE
• AB20397
• BC000990
• ST24041660
• X1478
• (3-piperidin-1-ylcarbonylphenyl)boro
• B-[3-(1-Piperidinylcarbonyl)phenyl]boronic acid (ACI)
• Boronic acid, [3-(1-piperidinylcarbonyl)phenyl]- (9CI)
• 3-(Piperidin-1-ylcarbonyl)benzeneboronic acid
• 3-(Piperidinocarbonyl)phenylboronic acid
• [3-[(Piperidin-1-yl)carbonyl]phenyl]boronic acid
• 3-(PIPERIDINE-1-CARBONYL)PHENYLBORONICACID
• 850568-34-2
• PS-9605
• SCHEMBL1490523
• MFCD04115686
• SY104180
• DTXSID40647877
• DB-010501
• 3-(piperidine-1-carbonyl)phenylboronic acid, AldrichCPR
• D71301
• CS-0155274
• AKOS015854075
• [3-(1-piperidinylcarbonyl)phenyl]boronic acid

• MDL： MFCD04115686
• Inchi： 1S/C12H16BNO3/c15-12(14-7-2-1-3-8-14)10-5-4-6-11(9-10)13(16)17/h4-6,9,16-17H,1-3,7-8H2
• InChI Key： XFTARKGZGNWJJT-UHFFFAOYSA-N
• SMILES： O=C(N1CCCCC1)C1C=C(B(O)O)C=CC=1

Computed Properties

• Exact Mass: 233.12200
• Monoisotopic Mass: 233.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 150-154°C
• Boiling Point: 469.8±47.0 °C at 760 mmHg
• Flash Point: 237.9±29.3 °C
• Refractive Index: 1.577
• PSA: 60.77000
• LogP: -0.06960
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(Piperidine-1-carbonyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-(Piperidine-1-carbonyl)phenylboronic acid

Comprehensive Overview of 3-(Piperidine-1-carbonyl)phenylboronic acid (CAS No. 850568-34-2)

3-(Piperidine-1-carbonyl)phenylboronic acid (CAS No. 850568-34-2) is a boronic acid derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as a piperidine-containing boronic acid, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring both a piperidine carbonyl group and a phenylboronic acid moiety, makes it a versatile intermediate for drug discovery and material science applications.

The growing interest in boronic acid compounds stems from their pivotal role in bioconjugation, catalysis, and medicinal chemistry. Researchers are particularly drawn to 3-(Piperidine-1-carbonyl)phenylboronic acid due to its potential in designing protease inhibitors and enzyme-targeted therapies. Recent studies highlight its relevance in addressing drug-resistant infections and cancer treatment, aligning with the global focus on precision medicine and targeted drug delivery.

From a synthetic perspective, CAS No. 850568-34-2 exemplifies the convergence of heterocyclic chemistry and organoboron chemistry. Its piperidine ring enhances solubility and bioavailability, while the boronic acid group facilitates selective binding to biological targets. This dual functionality has spurred innovations in biomarker detection and diagnostic tools, particularly in the context of early disease detection—a hot topic in contemporary healthcare.

In the realm of green chemistry, 3-(Piperidine-1-carbonyl)phenylboronic acid is celebrated for its compatibility with sustainable synthesis methods. As industries pivot toward eco-friendly processes, this compound’s role in low-waste catalytic cycles and atom-efficient reactions positions it as a key player in reducing environmental impact. Its applications extend to polymer chemistry, where it contributes to the development of smart materials with self-healing properties.

The compound’s nomenclature—3-(Piperidine-1-carbonyl)phenylboronic acid—reflects its IUPAC naming conventions, but it’s also indexed under related terms like piperidine boronic acid derivative and carbonylphenylboronic acid in chemical databases. These long-tail keywords are frequently searched by chemists exploring structure-activity relationships or scaffold diversification strategies. Notably, its CAS registry number (850568-34-2) ensures unambiguous identification in regulatory and commercial contexts.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models often highlight piperidine-boronic acid hybrids as high-value scaffolds for virtual screening, addressing queries like “boronic acids in machine learning for drug design” or “piperidine derivatives as kinase inhibitors”. Such intersections of cheminformatics and experimental chemistry underscore the compound’s relevance in next-generation therapeutics.

In summary, 3-(Piperidine-1-carbonyl)phenylboronic acid (CAS No. 850568-34-2) epitomizes the synergy between structural complexity and functional adaptability. Its applications span pharmaceuticals, materials science, and environmental chemistry, making it a focal point for interdisciplinary research. As scientific inquiries evolve—from nanotechnology to personalized medicine—this compound continues to inspire innovative solutions to global challenges.